![molecular formula C9H20OSi B6193605 {3-[(trimethylsilyl)methyl]cyclobutyl}methanol, Mixture of diastereomers CAS No. 2648965-75-5](/img/new.no-structure.jpg)
{3-[(trimethylsilyl)methyl]cyclobutyl}methanol, Mixture of diastereomers
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Description
{3-[(trimethylsilyl)methyl]cyclobutyl}methanol, Mixture of diastereomers, is an organosilicon compound characterized by the presence of a cyclobutyl ring substituted with a trimethylsilyl group and a methanol group
Properties
CAS No. |
2648965-75-5 |
|---|---|
Molecular Formula |
C9H20OSi |
Molecular Weight |
172.3 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of {3-[(trimethylsilyl)methyl]cyclobutyl}methanol typically involves the reaction of cyclobutylmethanol with trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction proceeds via the formation of a silyl ether intermediate, which is subsequently hydrolyzed to yield the desired product. The reaction conditions generally include anhydrous solvents and inert atmosphere to prevent moisture from interfering with the reaction.
Industrial Production Methods
On an industrial scale, the production of {3-[(trimethylsilyl)methyl]cyclobutyl}methanol may involve continuous flow processes to ensure high efficiency and yield. The use of automated systems and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis.
Chemical Reactions Analysis
Types of Reactions
{3-[(trimethylsilyl)methyl]cyclobutyl}methanol undergoes various types of chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.
Reduction: The compound can be reduced to yield the corresponding alkane.
Substitution: The trimethylsilyl group can be replaced by other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Nucleophiles such as halides or alkoxides can be used to replace the trimethylsilyl group.
Major Products Formed
Oxidation: Formation of cyclobutyl ketone or aldehyde.
Reduction: Formation of cyclobutylmethane.
Substitution: Formation of cyclobutyl derivatives with various functional groups.
Scientific Research Applications
Chemistry
In chemistry, {3-[(trimethylsilyl)methyl]cyclobutyl}methanol is used as a precursor for the synthesis of more complex organosilicon compounds. It is also employed in the study of reaction mechanisms and the development of new synthetic methodologies.
Biology and Medicine
In biological and medical research, this compound is investigated for its potential use in drug delivery systems and as a building block for bioactive molecules. Its unique structural features make it a valuable tool for studying the interactions between silicon-containing compounds and biological systems.
Industry
In the industrial sector, {3-[(trimethylsilyl)methyl]cyclobutyl}methanol is used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of {3-[(trimethylsilyl)methyl]cyclobutyl}methanol involves its interaction with various molecular targets and pathways. The trimethylsilyl group can enhance the lipophilicity of the compound, facilitating its penetration through biological membranes. The hydroxyl group can participate in hydrogen bonding and other interactions with target molecules, influencing the compound’s biological activity.
Comparison with Similar Compounds
Similar Compounds
Trimethylsilyl chloride: An organosilicon compound used in similar synthetic applications.
Cyclobutylmethanol: A related compound without the trimethylsilyl group.
Trimethylsilylcyclobutane: A compound with a similar structure but lacking the hydroxyl group.
Uniqueness
{3-[(trimethylsilyl)methyl]cyclobutyl}methanol is unique due to the presence of both the trimethylsilyl group and the hydroxyl group, which confer distinct chemical and physical properties. This combination allows for a wide range of chemical reactions and applications, making it a versatile compound in various fields of research and industry.
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